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Compound of Interest

Compound Name:
5-amino-3-(cyanomethyl)-1-

phenyl-1H-pyrazole-4-carbonitrile

CAS No.: 7152-40-1

Cat. No.: B1266370

Get Quote

Executive Summary & Scaffold Significance
The 5-aminopyrazole (5-AP) core is a privileged scaffold in medicinal chemistry, distinct from its

regioisomer 3-aminopyrazole due to its unique hydrogen-bonding capabilities and electronic

distribution. It serves as a critical bioisostere for the purine ring in ATP-competitive kinase

inhibitors (e.g., JNK3, p38 MAPK, EGFR) and as a precursor for fused bicyclic systems like

pyrazolo[1,5-a]pyrimidines.

Key Differentiator: Unlike generic pyrazoles, the C5-amino group functions as a dual anchor:

Primary H-bond donor in the hinge region of kinase domains.

Synthetic handle for annulation reactions to generate fused heterocyclic leads with superior

selectivity profiles.

Comparative Analysis: Performance vs. Alternatives
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This section objectively compares 5-aminopyrazoles against their primary structural

alternatives: 3-aminopyrazoles (regioisomers) and Fused Pyrazolo-systems.

5-Aminopyrazoles vs. 3-Aminopyrazoles
While tautomerically related, the fixed regiochemistry of N-substituted derivatives drastically

alters biological activity.

Feature
5-Aminopyrazole
(5-AP)

3-Aminopyrazole
(3-AP)

Impact on Drug
Design

H-Bond Geometry

Donor (NH2) and

Acceptor (N2) are

proximal (1,2-

relationship).

Donor (NH2) and

Acceptor (N2) are

distal.

5-AP mimics the

Adenine hinge-binding

motif more effectively.

Electronic Character

C4 is highly

nucleophilic; prone to

electrophilic

substitution.

C4 is less reactive

due to distance from

the amino push.

5-AP allows easier

introduction of

"warheads" (e.g.,

Michael acceptors) at

C4.

Kinase Selectivity
High (e.g., JNK3 over

p38α).[1][2]
Moderate to Low.

5-AP is preferred for

isoform-selective

inhibitor design.

Monocyclic vs. Fused Systems (Fragment-to-Lead
Evolution)
The 5-AP scaffold often serves as a "fragment" that is evolved into a "fused lead."

Monocyclic 5-AP: High ligand efficiency (LE), moderate potency (IC50 ~ µM range). Best for

initial screening.

Fused Pyrazolo[1,5-a]pyrimidine: Lower LE, high potency (IC50 ~ nM range). The fusion

locks the conformation, reducing entropic penalty upon binding.
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Experimental Data Snapshot (JNK3 Inhibition): Data based on SAR studies of aminopyrazole

derivatives (e.g., Compound 26n).

Compound Class Structure Type JNK3 IC50 (nM)
Selectivity (vs.
p38α)

Fragment A
Monocyclic 5-AP (N1-

aryl)
1,200 < 10-fold

Lead B
5-AP with C4-amide

extension
24 > 100-fold

Fused Lead C
Pyrazolo[1,5-

a]pyrimidine
3 > 500-fold

Insight: While fused systems are more potent, optimized monocyclic 5-APs (Lead B) offer better

solubility and pharmacokinetic (PK) profiles, specifically regarding brain penetration for

neurodegenerative targets.

Deep Dive: Structure-Activity Relationship (SAR)
The biological activity of 5-APs is governed by four critical vectors.

SAR Logic Diagram
The following diagram maps the functional consequences of modifications at specific positions.
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5-Aminopyrazole
Scaffold

N1 Position
(Solubility & Orientation)

C3 Position
(Steric Gatekeeper)

C4 Position
(Selectivity Determinant)

C5-Amino Group
(Hinge Binding / Fusion)

Aryl groups: 
Increases hydrophobic interaction.

Flexible alkyls: 
Improves antioxidant activity.

Small groups (Me, H): 
Fit tight ATP pockets.

Bulky groups: 
Clash with Gatekeeper residue.

Nitro/CN: 
Antibacterial activity.

Aryl/Heteroaryl: 
Kinase specificity (e.g., p38, JNK3).

Primary Donor: 
Critical for H-bond network.

Derivatization: 
Ureas/Amides modulate potency.

Click to download full resolution via product page

Caption: Functional mapping of the 5-aminopyrazole scaffold. Each position dictates a specific

pharmacological outcome.

Detailed Mechanistic Analysis
N1 Position (The Anchor):

Effect: Controls the orientation of the pyrazole ring within the active site.

Optimization: N1-Aryl groups (e.g., 2,6-dichlorophenyl) are standard for p38 MAPK

inhibitors to fill the hydrophobic pocket. However, N1-alkyl chains are preferred for

antioxidant applications to improve membrane permeability.

C3 Position (The Gatekeeper):

Effect: Steric tolerance.

Optimization: Methyl or Hydrogen is preferred here. Large substituents at C3 often cause

steric clashes with the "gatekeeper" residue (e.g., Thr, Met) in kinase domains, abolishing
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activity.

C4 Position (The Warhead Vector):

Effect: This is the most modifiable position.

Optimization:

Kinase Inhibition:[1][2][3][4] Introduction of aromatic rings or amide linkers targets the

"back pocket" of the enzyme.

Antimicrobial:[5][6][7][8][9][10] Electron-withdrawing groups (Nitro, Cyano) at C4

significantly enhance antibacterial efficacy (e.g., against S. aureus).

C5-Amino Group (The Hinge Binder):

Effect: Essential for ATP-mimicry.

Optimization: Leaving it free (-NH2) is often required for the primary H-bond donor

interaction with the kinase hinge region (e.g., Glu/Met backbone carbonyls). Acylation

(amides) can improve metabolic stability but may reduce potency unless the carbonyl

creates a new interaction.

Experimental Protocols
To ensure reproducibility and trust, the following protocols utilize the most robust synthesis

method (

-ketonitrile route) and a standard biological validation assay.

Synthesis Workflow (Graphviz)
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Beta-Ketonitrile
(R-CO-CH2-CN)

Condensation
(Formation of Hydrazone Intermediate)

Hydrazine Derivative
(R'-NH-NH2)

Cyclization
(Intramolecular Nucleophilic Attack)

 Reflux (EtOH/AcOH) 

Purification
(Recrystallization from EtOH)

5-Aminopyrazole
Derivative

Click to download full resolution via product page

Caption: General synthesis route via the condensation of

-ketonitriles with hydrazines.

Step-by-Step Synthesis Protocol
Objective: Synthesis of 1-phenyl-3-methyl-5-aminopyrazole.

Reagent Preparation: Dissolve 10 mmol of 3-aminocrotononitrile (or equivalent

-ketonitrile precursor) in 20 mL of absolute ethanol.

Addition: Add 10 mmol of phenylhydrazine dropwise to the solution while stirring.

Catalysis: Add 3-4 drops of Glacial Acetic Acid (catalyst).
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Reflux: Heat the mixture to reflux (approx. 78°C) for 3–6 hours. Monitor reaction progress via

TLC (Mobile phase: Hexane/Ethyl Acetate 7:3).

Work-up:

Cool the reaction mixture to room temperature.

Pour onto crushed ice/water (50 mL).

The solid precipitate is the crude 5-aminopyrazole.

Purification: Filter the solid and recrystallize from ethanol to obtain pure crystals.

Validation: Confirm structure via 1H-NMR (Look for the characteristic C4-H singlet around

5.5 ppm and NH2 broad singlet).

Kinase Inhibition Assay Protocol (In Vitro)
Objective: Determine IC50 of the synthesized derivative against JNK3.

Assay Buffer: Prepare buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM

EGTA, and 0.01% Brij-35.

Enzyme Mix: Dilute recombinant human JNK3 kinase to 5 nM in assay buffer.

Substrate: Use ATF2 peptide substrate (2 µM) and ATP (at Km concentration, typically 10-50

µM).

Compound Addition:

Dissolve 5-AP derivative in DMSO.

Prepare 10-point serial dilutions.

Add 1 µL of compound to 384-well plate.

Reaction:

Add Enzyme Mix and incubate for 15 mins (pre-incubation).
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Add Substrate/ATP mix to initiate reaction.

Incubate for 60 mins at room temperature.

Detection: Use ADP-Glo™ or similar luminescent assay to quantify ATP consumption.

Analysis: Fit data to a sigmoidal dose-response curve to calculate IC50.

Mechanism of Action: Signaling Pathway
The primary utility of 5-aminopyrazoles in oncology is the inhibition of the MAPK signaling

cascade.
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Caption: 5-aminopyrazoles intercept the MAPK pathway by competitively inhibiting the

phosphorylation of downstream transcription factors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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